3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride

• IUPAC Name: 3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine;hydrochloride
• InChI: InChI=1S/C7H11N3.ClH/c1-6-9-5-7-4-8-2-3-10(6)7;/h5,8H,2-4H2,1H3;1H
• InChI Key: DLQRWOHMGHOVCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C2N1CCNC2.Cl
• Molecular Formula: C7H12ClN3
• Molecular Weight: 173.64 g/mol
• CAS RN: 165894-23-5

Description

3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride is a chemical compound with the CAS Number: 601515-50-8. It has a molecular weight of 173.65.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide derivatives was accomplished in six steps from commercially available 2-amino pyrimidine. The structures of the synthesized compounds were confirmed by 1H, 13C NMR, Mass and IR spectral data.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 173.65. Other specific properties such as density, boiling point, and melting point are not directly mentioned in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been synthesized through various methods, such as the Groebke–Blackburn–Bienaymé multicomponent reaction, which offers an efficient preparation of 3-Aminoimidazo[1,2-a]pyrazines with high yield and purity (Baenziger, Durantie, & Mathes, 2017).
• Another study involved the synthesis of 7-Benzyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine, showcasing the effects of solvent and base on the cyclization reaction, optimizing reaction conditions (Teng Da-wei, 2012).

Applications in Medicinal Chemistry

• Research has been conducted on novel 1-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine derivatives as dual orexin receptor antagonists, with a focus on optimizing potency and brain penetration, as well as their sleep-promoting activity in a rat model (Sifferlen et al., 2013).
• Another study synthesized 2-arylideneimidazo[1,2-a]pyrazine-3,6,8(2H,5H,7H)-triones, exploring their potential as fluorogenic dyes due to significant shifts in absorption and emission spectra (Zaitseva et al., 2020).

Chemiluminescent Properties

• A series of 3,7-dihydroimidazo[1,2a]pyrazine-3-ones were synthesized with applications in 'pseudo-flash' chemiluminescence, potentially useful for bioconjugation (Adamczyk et al., 2003).

Biological Activities

• Research on 8-methyl-2-substituted-3,6-dihydroimidazo[4,5-c]pyrazolo[3,4-e]pyridazine compounds showed anti-inflammatory activity, highlighting their therapeutic potential (Tewari, Dubey, & Mishra, 2009).
• Imidazo[1,5-a]pyrazines and pyrazolo[1,5-c]pyrimidines were identified as selective negative modulators of AMPARs, showing promise in seizure protection and as potential anticonvulsants (Savall et al., 2018).

Safety and Hazards

This compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), and H320 (Causes eye irritation). Precautionary statements include P264 (Wash thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/protective clothing/eye protection/face protection), among others.

Mechanism of Action

Target of Action

The primary target of 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride is G protein-coupled receptors (GPCRs) . GPCRs, also known as seven-transmembrane receptors, represent the largest family of cell-surface receptors in eukaryotes . They play a crucial role in many biological functions and are the target of a significant number of modern medicinal drugs .

Mode of Action

The compound interacts with its targets, the GPCRs, by inhibiting their function . This inhibition occurs through a mechanism that allows GDP release but prevents GTP entry, thus trapping Gaq in the nucleotide-free, empty pocket conformation .

Biochemical Pathways

The inhibition of GPCRs affects multiple intracellular signaling events. One of the key pathways affected is the cyclic adenosine-3’,5’-monophosphate (cAMP) and the myo-inositol 1-phosphate (IP1) pathway . This leads to a decrease in the production of second messengers like diacylglycerol (DAG) and myo-inositol 1,4,5-trisphosphate (IP3), which in turn affects downstream cellular responses .

Result of Action

The inhibition of GPCRs by 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine hydrochloride can lead to a variety of cellular effects. For instance, it has been suggested that this compound can be used as KRAS G12C inhibitors as antitumor agents . This suggests that the compound may have potential therapeutic applications in the treatment of cancer .